Cas no 2229657-49-0 (3-(2,6-dichloropyridin-4-yl)prop-2-enoic acid)

• Product Name: 3-(2,6-dichloropyridin-4-yl)prop-2-enoic acid
• CAS No: 2229657-49-0
• MF: C₈H₅Cl₂NO₂
• MW: 218.036800146103
• CID: 6041727
• PubChem ID: 139350226
• Update Time: 2025-06-08

3-(2,6-dichloropyridin-4-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-dichloropyridin-4-yl)prop-2-enoic acid
• SCHEMBL21200743
• SCHEMBL21200646
• 2229657-49-0
• EN300-1977596

• Inchi： 1S/C8H5Cl2NO2/c9-6-3-5(1-2-8(12)13)4-7(10)11-6/h1-4H,(H,12,13)/b2-1+
• InChI Key： VZHDFDHBMGGJQA-OWOJBTEDSA-N
• SMILES： ClC1C=C(/C=C/C(=O)O)C=C(N=1)Cl

Computed Properties

• Exact Mass: 216.9697338g/mol
• Monoisotopic Mass: 216.9697338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 50.2Ų

Additional information on 3-(2,6-dichloropyridin-4-yl)prop-2-enoic acid

Introduction to 3-(2,6-dichloropyridin-4-yl)prop-2-enoic acid (CAS No: 2229657-49-0)

3-(2,6-dichloropyridin-4-yl)prop-2-enoic acid, identified by the Chemical Abstracts Service Number (CAS No) 2229657-49-0, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and utility in medicinal chemistry. The presence of two chlorine atoms at the 2 and 6 positions of the pyridine ring, coupled with the prop-2-enoic acid moiety, imparts unique electronic and steric properties that make it a valuable scaffold for drug discovery and development.

The structural features of 3-(2,6-dichloropyridin-4-yl)prop-2-enoic acid contribute to its potential as an intermediate in the synthesis of various pharmacologically active agents. Pyridine derivatives are particularly noteworthy in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. The chlorine substituents enhance the electrophilicity of the ring, facilitating further functionalization and allowing for the construction of more complex molecular architectures.

In recent years, there has been a growing interest in exploring novel heterocyclic compounds for their therapeutic potential. 3-(2,6-dichloropyridin-4-yl)prop-2-enoic acid has emerged as a compound of interest in several research studies aimed at identifying new scaffolds for drug development. Its unique structural motif suggests potential applications in the treatment of various diseases, including inflammatory disorders, infectious diseases, and cancer.

One of the most compelling aspects of 3-(2,6-dichloropyridin-4-yl)prop-2-enoic acid is its versatility as a building block in synthetic chemistry. The prop-2-enoic acid group provides a site for further derivatization, allowing chemists to modify its properties and tailor it to specific biological targets. This flexibility has made it a popular choice for researchers seeking to develop new molecules with enhanced pharmacological profiles.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery. For instance, compounds analogous to 3-(2,6-dichloropyridin-4-yl)prop-2-enoic acid have been investigated for their potential anti-inflammatory and anti-cancer properties. The chlorine atoms at the 2 and 6 positions play a crucial role in modulating the electronic properties of the molecule, which can influence its binding affinity to biological targets.

The synthesis of 3-(2,6-dichloropyridin-4-yl)prop-2-enoic acid typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include chlorination reactions on pre-functionalized pyridine rings followed by condensation with appropriate alkene derivatives. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

In addition to its pharmaceutical applications, 3-(2,6-dichloropyridin-4-yl)prop-2-enoic acid has shown promise in materials science. Its ability to form stable complexes with metal ions makes it a candidate for use in catalysis and coordination chemistry. Furthermore, its unique electronic properties have been explored in the development of organic semiconductors and light-emitting diodes (LEDs).

The growing body of research on 3-(2,6-dichloropyridin-4-yloxylenoic acid underscores its significance as a versatile chemical entity. As our understanding of its properties continues to expand, new applications and derivatives are likely to emerge, further solidifying its role in both academic research and industrial applications.

Future directions in the study of this compound may include exploring its interactions with biological targets at a molecular level using computational modeling techniques. Additionally, investigating its potential as a lead compound for drug development could yield novel therapeutics with improved efficacy and reduced side effects.

In conclusion,3-(2,6-dichloropyridin - 4 - yl) prop - - enoic acid (CAS No: 2229657 - 49 - 0) represents a fascinating example of how structural complexity can be leveraged to develop compounds with diverse applications. Its unique combination of electronic and steric features makes it a valuable tool for chemists and biologists alike. As research continues to uncover new possibilities for this compound,its importance is likely to grow, driving innovation across multiple scientific disciplines.